Cas no 746598-47-0 (N-Benzyl-O-benzyl-L-serine methyl ester hydrochloride)
N-Benzyl-O-benzyl-L-serine methyl ester hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- L-Serine,N,O-bis(phenylmethyl)-, methyl ester
- BENZYL-O-BENZYL-L-SERINE METHYL ESTER HYDROCHLORIDE
- BZL-L-SER(BZL)-OME (COOH)2
- N,O-Dibenzyl-L-serine Methyl ester hydrochloride
- N,O-DIBENZYL-L-SERINE METHYL ESTER OXALATE
- Bzl-Ser(Bzl)-Ome hydrochloride
- Bzl-L-ser(bzl)-ome(cooh)2
- 746598-47-0
- methyl (2S)-2-(benzylamino)-3-phenylmethoxypropanoate;hydrochloride
- N-Benzyl-O-benzyl-L-serine methyl ester hydrochloride
-
- Inchi: 1S/C18H21NO3.ClH/c1-21-18(20)17(19-12-15-8-4-2-5-9-15)14-22-13-16-10-6-3-7-11-16;/h2-11,17,19H,12-14H2,1H3;1H/t17-;/m0./s1
- InChI Key: DRWNEJBKOMBVFO-LMOVPXPDSA-N
- SMILES: Cl.O(CC1C=CC=CC=1)C[C@@H](C(=O)OC)NCC1C=CC=CC=1
Computed Properties
- Exact Mass: 335.12900
- Monoisotopic Mass: 389.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 10
- Complexity: 381
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 122A^2
Experimental Properties
- PSA: 47.56000
- LogP: 3.72750
N-Benzyl-O-benzyl-L-serine methyl ester hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM315291-5g |
(S)-Methyl 2-(benzylamino)-3-(benzyloxy)propanoate |
746598-47-0 | 95% | 5g |
$598 | 2021-06-09 | |
| Chemenu | CM315291-5g |
(S)-Methyl 2-(benzylamino)-3-(benzyloxy)propanoate |
746598-47-0 | 95% | 5g |
$598 | 2022-06-10 | |
| TRC | N288885-50mg |
N-Benzyl-O-benzyl-L-serine methyl ester hydrochloride |
746598-47-0 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | N288885-100mg |
N-Benzyl-O-benzyl-L-serine methyl ester hydrochloride |
746598-47-0 | 100mg |
$ 105.00 | 2022-06-03 | ||
| TRC | N288885-250mg |
N-Benzyl-O-benzyl-L-serine methyl ester hydrochloride |
746598-47-0 | 250mg |
$ 205.00 | 2022-06-03 | ||
| eNovation Chemicals LLC | Y1238052-250mg |
BZL-L-SER(BZL)-OME (COOH)2 |
746598-47-0 | 99% (HPLC) | 250mg |
$190 | 2024-06-06 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-285273-5g |
Bzl-L-Ser(Bzl)-OMe (COOH)2, |
746598-47-0 | 5g |
¥5265.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-285273A-25g |
Bzl-L-Ser(Bzl)-OMe (COOH)2, |
746598-47-0 | 25g |
¥19555.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-285273-5 g |
Bzl-L-Ser(Bzl)-OMe (COOH)2, |
746598-47-0 | 5g |
¥5,265.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-285273A-25 g |
Bzl-L-Ser(Bzl)-OMe (COOH)2, |
746598-47-0 | 25g |
¥19,555.00 | 2023-07-11 |
N-Benzyl-O-benzyl-L-serine methyl ester hydrochloride Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on N-Benzyl-O-benzyl-L-serine methyl ester hydrochloride
N-Benzyl-O-benzyl-L-serine methyl ester hydrochloride (CAS No. 746598-47-0): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry
N-Benzyl-O-benzyl-L-serine methyl ester hydrochloride (CAS No. 746598-47-0) is a versatile compound with significant applications in the field of medicinal chemistry and pharmaceutical research. This compound is a derivative of L-serine, a non-essential amino acid that plays a crucial role in various biological processes. The introduction of benzyl groups and the methyl ester functionality imparts unique chemical and biological properties to this molecule, making it an important intermediate in the synthesis of more complex pharmaceutical agents.
The molecular structure of N-Benzyl-O-benzyl-L-serine methyl ester hydrochloride consists of a central serine backbone with two benzyl groups attached to the nitrogen and oxygen atoms, respectively. The methyl ester group is attached to the carboxylic acid moiety, and the entire molecule is protonated as a hydrochloride salt. This structure provides a balance between lipophilicity and hydrophilicity, which is essential for optimizing the pharmacokinetic properties of potential drug candidates.
Recent advancements in synthetic chemistry have led to the development of efficient methods for the preparation of N-Benzyl-O-benzyl-L-serine methyl ester hydrochloride. One such method involves the selective protection of L-serine using benzyl chloride followed by esterification with methanol in the presence of an acid catalyst. The final step involves the conversion to the hydrochloride salt by treating the free base with hydrogen chloride gas. This synthetic route is highly reproducible and scalable, making it suitable for industrial production.
In terms of its applications, N-Benzyl-O-benzyl-L-serine methyl ester hydrochloride has been extensively studied for its potential use in drug discovery and development. One notable area of research is its role as a building block in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved stability and bioavailability. These peptidomimetics have shown promise in various therapeutic areas, including cancer, neurodegenerative diseases, and infectious diseases.
For instance, a recent study published in the Journal of Medicinal Chemistry highlighted the use of N-Benzyl-O-benzyl-L-serine methyl ester hydrochloride in the development of novel inhibitors targeting protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is often associated with disease states. By designing molecules that can disrupt these interactions, researchers aim to develop new therapeutic strategies for conditions such as Alzheimer's disease and cancer. The study demonstrated that compounds derived from N-Benzyl-O-benzyl-L-serine methyl ester hydrochloride exhibited high binding affinity and selectivity towards specific PPI targets.
Another area where N-Benzyl-O-benzyl-L-serine methyl ester hydrochloride has shown promise is in the field of prodrug design. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. This approach can improve drug delivery, reduce side effects, and enhance therapeutic efficacy. Researchers have utilized N-Benzyl-O-benzyl-L-serine methyl ester hydrochloride as a prodrug precursor for various drugs, including antiviral agents and anticancer drugs. The benzyl groups can be selectively cleaved by specific enzymes or chemical conditions, releasing the active drug at the desired site of action.
Beyond its applications in drug discovery, N-Benzyl-O-benzyl-L-serine methyl ester hydrochloride has also been explored for its potential use in diagnostic imaging agents. The unique chemical properties of this compound make it suitable for conjugation with imaging labels such as fluorophores or radionuclides. These labeled derivatives can be used to visualize specific biomarkers or cellular processes in vivo, providing valuable insights into disease progression and treatment response.
In conclusion, N-Benzyl-O-benzyl-L-serine methyl ester hydrochloride (CAS No. 746598-47-0) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic routes make it an attractive building block for developing novel therapeutics and diagnostic tools. As research continues to advance, it is likely that new applications for this compound will emerge, further expanding its impact on human health and well-being.
746598-47-0 (N-Benzyl-O-benzyl-L-serine methyl ester hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)